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Compound of Interest

Compound Name: 2,3-Difluoro-6-nitroanisole

Cat. No.: B3025441

Introduction

2,3-Difluoro-6-nitroanisole (CAS No: 66684-60-4) is a fluorinated nitroaromatic compound
increasingly utilized as a key building block and intermediate in organic synthesis.[1][2] Its
unique substitution pattern makes it valuable in the development of novel pharmaceutical
agents and other complex molecules. However, its chemical structure also necessitates a
thorough understanding of its potential hazards to ensure safe handling in a laboratory and
process development setting.

This guide is designed to provide researchers, scientists, and drug development professionals
with a comprehensive overview of the safety, handling, and emergency protocols for 2,3-
Difluoro-6-nitroanisole. Moving beyond a simple recitation of Safety Data Sheet (SDS) points,
this document synthesizes available data to explain the causality behind safety
recommendations, grounding them in the principles of industrial hygiene and risk mitigation.

Hazard Identification and GHS Classification

The primary hazards associated with 2,3-Difluoro-6-nitroanisole are centered on its irritant
properties.[1][3] While comprehensive toxicological data is limited, the available information
from suppliers and chemical databases allows for a clear classification under the Globally
Harmonized System (GHS).[4] The classification underscores the need for careful handling to
avoid direct contact.
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Table 1: GHS Hazard Classification for 2,3-Difluoro-6-nitroanisole | Hazard Class | Hazard
Statement | GHS Code | Signal Word | Pictogram | | :--- | :--- | :--- | :--- | :--- | | Skin
Corrosion/Irritation | Causes skin irritation | H315 | Warning |

lalt text

| | Serious Eye Damage/Irritation | Causes serious eye irritation | H319 | Warning |
lalt text

| | Specific Target Organ Toxicity | May cause respiratory irritation | H335 | Warning |

lw.alt text

Older classification systems also list risk statements R20/21/22 (Harmful by inhalation, in
contact with skin and if swallowed), suggesting that while the primary GHS classification
focuses on irritation, harmful effects upon significant exposure should be presumed.[3] This
aligns with data for structurally similar compounds, such as 2,3-Difluoro-6-nitrophenol, which is
classified as Acute Toxicity Category 4.[5]

Core Physicochemical Properties

Understanding the physical properties of a chemical is fundamental to designing safe
experiments and storage solutions. For instance, the compound's solid state at room
temperature and its relatively high flash point influence handling and fire risk assessment.[1][6]

Table 2: Key Physicochemical Properties of 2,3-Difluoro-6-nitroanisole
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Property Value Source
CAS Number 66684-60-4 [11[31[7]
Molecular Formula C7HsF2NO3 (1103171
Molecular Weight 189.12 g/mol [11031[7]
Appearance Solid [6]
Boiling Point 78 - 79 °C @ 20 mmHg [3]
Density ~1.414 g/cm3 [11[3]

| Flash Point | 110.4 °C |[1] |

The Hierarchy of Controls: A Risk Mitigation
Workflow

A robust safety culture relies on a systematic approach to minimizing risk. The "Hierarchy of
Controls" is a foundational principle in industrial hygiene that prioritizes the most effective and
reliable control measures. The causality is clear: it is always preferable to remove or reduce a
hazard at its source rather than relying solely on personnel to protect themselves. This guide's
protocols are built upon this framework.
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Personal Protective Equipment (PPE)
(Least Effective)

Isolate people from the hazard Change the way people work
(e.g., Fume Hood, Glovebox) (e.9., SOPs, Training, Labeling)

Elimination Physically remove the hazard Replace with a less hazardous substance Protect the worker with personal equipment
(Most Effective) )

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes safety measures.

Standard Operating Procedures (SOPSs)

The following protocols are designed to be self-validating systems for the safe use of 2,3-
Difluoro-6-nitroanisole, incorporating engineering controls, administrative procedures, and
PPE.

Safe Handling Protocol

This protocol is designed to minimize exposure via inhalation, skin, and eye contact.
e Pre-Handling Verification:

o Confirm availability and functionality of a chemical fume hood and an emergency eyewash
station/safety shower.

o Ensure the Safety Data Sheet is readily accessible.

o Verify all personnel are trained on the specific hazards of this compound.
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» Personal Protective Equipment (PPE) Application:
o Don a lab coat, ensuring it is fully buttoned.

o Wear chemical safety goggles or a face shield conforming to EN166 or NIOSH standards.

[8]

o Wear nitrile or other chemically resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.[8]

e Chemical Handling:

o Conduct all manipulations (weighing, transferring, reactions) of 2,3-Difluoro-6-
nitroanisole inside a certified chemical fume hood to control potential dust or vapors.[9]
[10]

o Use spatulas and glassware dedicated to the task. Avoid creating dust when transferring
the solid.

o If heating the substance, ensure the setup is secure and monitored to prevent uncontrolled
release.

e Post-Handling:

[¢]

Securely close the primary container.[1][11]

[e]

Decontaminate the work surface and any equipment used.

o

Remove gloves using a proper technique (without touching the outer surface) and dispose
of them in a designated hazardous waste container.[8]

(¢]

Wash hands thoroughly with soap and water.[8][11]

Secure Storage Protocol

Proper storage is critical to maintaining chemical stability and preventing accidental release.

o Container Management:
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o Ensure the container is clearly labeled with the full chemical name and GHS hazard
pictograms.

o Keep the container tightly closed when not in use.[10][11]

o Storage Location:

o Store in a cool, dry, and well-ventilated area.[10][11] Recommended storage temperature
is between 10°C and 25°C.[1]

o Store away from incompatible materials, such as strong oxidizing agents, bases, and
acids.[11]

o Do not store with foodstuffs or feed.[11]
e Inventory Management:
o Maintain an accurate inventory of the chemical.
o Regularly inspect containers for any signs of leaks or damage.[11]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is crucial.

First Aid Measures

The following workflow outlines the immediate steps to be taken following an accidental

exposure.
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Exposure Event Occurs

Identify Exposure Route

Y v
(Inhalalion) (Skin Comacl) (Eye Contact) Ongestion}

Immediate Actions
v v .

4
Move to fresh air. Remove contaminated clothing. R'r::ﬂf::;igﬂég‘:g[gifirffs;;jbrltns' 28 N%-Ii—r:gglgil}/tﬂm'tmg'
If breathing is difficult, seek medical attention. Flush skin with plenty of water for 15 mins. Sl il etieniiam, Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: Emergency first aid workflow for exposure events.

General Advice: In all cases of significant exposure or if symptoms persist, seek immediate
medical attention and show the medical personnel the Safety Data Sheet for the product.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11][13]

Skin Contact: Immediately flush skin with plenty of water.[14] Remove and isolate
contaminated clothing.[14]

Inhalation: Move the exposed person to fresh air at once.[13][14]

Ingestion: If the substance is swallowed, rinse the mouth with water. Call a poison control
center or doctor immediately for treatment advice.[15]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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e Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
oxides (CO, COz2), nitrogen oxides (NOx), and hydrogen fluoride.[13][16]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[13]

Toxicological Profile

There is a notable lack of comprehensive, peer-reviewed toxicological studies for 2,3-Difluoro-
6-nitroanisole specifically.[4] Therefore, a precautionary approach is warranted.

» Acute Effects: The primary known effects are irritation to the skin, eyes, and respiratory
system, as indicated by the GHS classification.[1]

» Chronic Effects: No data is available regarding the carcinogenic, mutagenic, or reproductive
effects of this specific compound.[4] No ingredient of this product at levels greater than or
equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC,
ACGIH, NTP, or OSHA.

« Inferred Toxicity: Based on older hazard classifications and data from analogous compounds,
the substance should be treated as harmful if swallowed, inhaled, or absorbed through the
skin.[3][5]

Conclusion

2,3-Difluoro-6-nitroanisole is a valuable synthetic intermediate whose safe use is contingent
upon a clear understanding of its hazards and the consistent application of robust safety
protocols. The core risks—irritation to the skin, eyes, and respiratory tract—can be effectively
managed through the principled use of the Hierarchy of Controls, prioritizing engineering
solutions like fume hoods and supplementing them with appropriate administrative controls and
personal protective equipment. In the absence of extensive toxicological data, a conservative
and cautious approach is the most responsible course of action for all professionals handling
this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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